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Compound of Interest

Compound Name: Cupric benzoate

CAS No.: 533-01-7

Cat. No.: B1594682

Get Quote

Prepared by a Senior Application Scientist, this guide provides researchers, scientists, and

drug development professionals with a comprehensive understanding of cupric benzoate, a

versatile coordination compound. This document delves into its fundamental chemical

properties, structural intricacies, synthesis protocols, and diverse applications, grounded in

authoritative scientific principles.

Introduction to Cupric Benzoate: A Compound of
Versatility
Cupric benzoate, also known as copper(II) benzoate, is a metal-organic compound that has

garnered significant interest across various scientific disciplines. It is a coordination complex

formed between the cupric ion (Cu²⁺) and the benzoate anion, the conjugate base of benzoic

acid.[1]

The chemical formula for the anhydrous form is generally written as Cu(C₇H₅O₂)₂ or

C₁₄H₁₀CuO₄.[2][3] However, cupric benzoate frequently exists in hydrated forms, with the

dimeric dihydrate, Cu₂(C₆H₅CO₂)₄(H₂O)₂, being a well-characterized example.[1] This pale blue

to blue-green crystalline solid is soluble in some organic solvents and slightly soluble in water.
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[4][5] Its utility spans from catalysis in organic synthesis and polymer science to specialized

applications such as fungicides, pyrotechnics, and antimicrobial agents.[3][4]

The Intricate Architecture: Molecular and Crystalline
Structure
The properties and reactivity of cupric benzoate are intrinsically linked to its structural forms,

which vary with the degree of hydration.[1]

The Dimeric "Chinese Lantern" Structure
A predominant structural motif for cupric benzoate is the dimeric "paddlewheel" or "Chinese

lantern" structure, analogous to that of copper(II) acetate.[1][6] In this arrangement, two

copper(II) ions are bridged by four bidentate benzoate ligands.[1][6] Each copper atom is

coordinated to four oxygen atoms from the four bridging benzoate groups in a square planar

geometry. The coordination sphere of each copper ion is typically completed by an axial ligand,

which is often a water molecule in the hydrated form.[1][7] This Cu-Cu interaction within the

dimer is a subject of significant interest in the study of magnetic properties of coordination

compounds.

Caption: Dimeric "paddlewheel" structure of hydrated cupric benzoate.

Other Structural Forms
A different hydrated structure is also known where each copper(II) center is coordinated to four

water molecules and one bidentate benzoate ligand.[1] The existence of multiple structural

polymorphs underscores the importance of controlling hydration and reaction conditions during

synthesis to obtain a desired crystalline form for specific applications.

Laboratory Synthesis of Cupric Benzoate
Cupric benzoate can be synthesized through several reliable routes. The choice of method

often depends on the desired purity, yield, and available starting materials. A common and

straightforward laboratory preparation involves a precipitation reaction between a soluble

copper salt and a soluble benzoate salt.[1]

Experimental Protocol: Synthesis via Precipitation
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This protocol describes the synthesis of hydrated cupric benzoate from copper(II) sulfate

pentahydrate and potassium benzoate.[1]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium benzoate (KC₇H₅O₂)

Deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Procedure:

Prepare Reactant Solutions:

Dissolve a stoichiometric amount of copper(II) sulfate pentahydrate in a minimum amount

of deionized water in a beaker.

In a separate beaker, dissolve a corresponding stoichiometric amount of potassium

benzoate in deionized water. The reaction stoichiometry is 2 moles of potassium benzoate

to 1 mole of copper(II) sulfate.[1]

Precipitation:

Slowly add the copper(II) sulfate solution to the potassium benzoate solution while stirring

continuously. The choice to add the copper solution to the benzoate solution helps to

ensure a complete reaction for the copper ions.

A pale blue precipitate of hydrated cupric benzoate will form immediately.[1]
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Isolation and Purification:

Continue stirring the mixture for a short period to ensure complete precipitation.

Isolate the solid product by vacuum filtration using a Büchner funnel.

Wash the precipitate on the filter paper with small portions of cold deionized water to

remove soluble byproducts, such as potassium sulfate. Rinsing with hot water is also an

effective method.[8]

Drying:

Carefully transfer the filtered solid to a watch glass or drying dish.

Dry the product in a desiccator or a low-temperature oven to obtain the final crystalline

solid.

Reaction: 2 KC₇H₅O₂(aq) + CuSO₄·5H₂O(aq) → Cu(C₇H₅O₂)₂(s) + K₂SO₄(aq) + 5 H₂O(l) (Note:

The formula of the product is often represented as the dimeric hydrate)[1]

Reactant Preparation

Reaction Product Isolation

Dissolve CuSO₄·5H₂O
in Deionized Water

Combine Solutions
with Stirring

Dissolve KC₇H₅O₂

in Deionized Water
Precipitation of

Cupric Benzoate Vacuum Filtration Wash with
Deionized Water Dry Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of cupric benzoate via precipitation.

Physicochemical Properties
The physical and chemical properties of cupric benzoate are crucial for its application and

handling.
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Property Value Source(s)

Molecular Formula C₁₄H₁₀CuO₄ (anhydrous) [3][9]

Molar Mass 305.77 g/mol (anhydrous) [10]

323.79 g/mol (monohydrate) [3]

Appearance
Pale blue / blue-green

crystalline powder
[3][4]

Density ~1.197 g/cm³ [5][11]

Solubility

Soluble in ethanol, acetone;

slightly soluble in water (14-15

g/L)

[4][5][9]

Flash Point 111.4 °C [1]

Thermal Decomposition Begins around 220-240 °C

Thermal Decomposition Pathway
The thermal decomposition of anhydrous cupric benzoate has been studied, revealing a multi-

step process. In an inert atmosphere, it decomposes in the temperature range of 220-240 °C.

The process proceeds via the intermediate formation of basic copper carbonate

(CuCO₃·Cu(OH)₂) before ultimately yielding copper(II) oxide (CuO) as the final solid product.

This decomposition behavior is particularly relevant to its application in pyrotechnics.

Key Applications in Research and Industry
Cupric benzoate's unique properties make it a valuable compound in several fields.

Catalysis: It serves as a catalyst in a variety of organic reactions, including the synthesis of

polymers and pharmaceuticals.[4] Its catalytic activity is a result of the copper(II) center's

ability to facilitate redox processes.[3]

Pyrotechnics: Cupric benzoate is highly prized in pyrotechnics for its ability to produce a

rich blue flame.[2][8] The benzoate component acts as a fuel, which allows for efficient

release of copper ions into the flame, a challenging feat with other colorants.[9]
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Fungicide and Stabilizer: The compound exhibits fungicidal properties and is also employed

as a thermal stabilizer for polyvinyl chloride (PVC).[4]

Antimicrobial Agent: Studies have highlighted its antimicrobial and antifungal properties.[3]

Cupric benzoate monohydrate has been investigated for its ability to inhibit bacterial growth

by interacting with the bacterial cell wall.[3]

Niche Applications: Other uses include roles in two-part dental adhesives and in polyester

resin compositions to enhance thermal resistance.[1][5]

Safety and Handling
As with all copper compounds, cupric benzoate should be handled with care. It is classified as

harmful if swallowed and may cause respiratory irritation upon inhalation.[5] Standard

laboratory safety practices, including the use of personal protective equipment such as gloves

and safety glasses, are recommended.[2] High concentrations of copper can be toxic,

potentially affecting the liver and kidneys.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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